
rubidium chlorate vs potassium chlorate
reactivity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Rubidium chlorate

CAS No.: 13446-71-4

Cat. No.: S1506154

Get Quote

Potassium Chlorate Profile

The table below summarizes the key properties and data for potassium chlorate from the search results [1]

[2] [3]:

Property Data for Potassium Chlorate (KClO₃)

Chemical Formula KClO₃ [1] [2] [3]

Molar Mass 122.55 g/mol [1] [2]

Appearance White crystals or powder [1] [2]

Density 2.32 g/cm³ [1] [2]

Melting Point 356 °C (begins to decompose) [1] [2]

Solubility in Water Increases with temperature (e.g., 8.15 g/100 mL at 25°C) [1]

Oxidizing Ability Strong oxidizing agent [1] [3]

Thermal
Decomposition

Decomposes to potassium chloride and oxygen; catalyzed by MnO₂ [1] [2] [3].

Reaction: 2KClO₃(s) → 3O₂(g) + 2KCl(s)
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Property Data for Potassium Chlorate (KClO₃)

Reactivity & Safety Forms highly shock-sensitive mixtures with sulfur, phosphorus, and organic
compounds; reacts violently with concentrated acids [1] [3].

Experimental Protocol for Reactivity Assessment

For a comparative study, the thermal decomposition behavior is a key indicator of reactivity. Here is a

generalized experimental protocol based on the described properties of potassium chlorate.

Start Experiment

Prepare Sample

Heat in Controlled Furnace

Measure O₂ Release

Analyze Residue

Compare Data
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Thermal Decomposition Workflow

Methodology:

Sample Preparation: Prepare pure, finely ground samples of each chlorate. For catalyzed
decomposition, mix a sub-sample with a known percentage (e.g., 1-5% by weight) of manganese(IV)

dioxide (MnO₂) [1] [2].
Experimental Setup: Use a laboratory furnace or heating mantle with precise temperature control.

The sample should be contained in a heat-resistant test tube or crucible, fitted with a gas delivery
tube to channel the evolved oxygen into a gas collection apparatus (e.g., an inverted, water-filled

graduated cylinder in a water trough).
Data Collection:

Decomposition Temperature: Record the onset temperature of visible oxygen release for both
catalyzed and uncatalyzed reactions.

Reaction Rate: Measure the volume of oxygen gas produced at regular time intervals to
compare the rate of decomposition.

Product Analysis: Analyze the solid residue after decomposition (e.g., via X-ray diffraction) to
confirm the formation of the corresponding chloride (KCl or RbCl).
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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